4H,5H-Imidazo[1,2-A]quinazolin-5-one

• IUPAC Name: 4H-imidazo[1,2-a]quinazolin-5-one
• InChI: InChI=1S/C10H7N3O/c14-9-7-3-1-2-4-8(7)13-6-5-11-10(13)12-9/h1-6H,(H,11,12,14)
• InChI Key: JRWVZBAZGMBAMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC3=NC=CN23
• Molecular Formula: C10H7N3O
• Molecular Weight: 185.18 g/mol
• CAS RN: 109224-70-6

Description

“4H,5H-Imidazo[1,2-A]quinazolin-5-one” is an organic compound that belongs to the class of stilbenes. Stilbenes are organic compounds containing a 1,2-diphenylethylene moiety.

Synthesis Analysis

This compound can be synthesized through various methods. One such method involves the allylation and benzylation of carbonyl compounds. Another method involves the use of copper-mediated tandem C (sp 2)–H amination and annulation of benzamides and amidines. This synthetic route can be useful for the construction of quinazolin-4 (1 H)-one frameworks.

Molecular Structure Analysis

The molecular structure of “this compound” has been determined using various techniques such as 1H and 13C NMR, FTIR spectroscopy, and MS. The structure of the single crystal is confirmed using X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are quite complex. It could catalyze the allylation of carbonyl and carbonyl compounds as well as participate in the benzylation of carbonyl and some special alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 185.19, a melting point of 280-284°C. It is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Characterization

• Efficient Synthesis Approaches : The compound has been synthesized efficiently through various methods. For instance, microwave-assisted synthesis methods have been developed for creating 1,3-disubstituted derivatives of the compound (Jankowski et al., 2010). Additionally, there's a focus on environmentally friendly synthesis processes, such as an iodine-promoted tandem oxidative condensation method, which provides a greener approach using molecular oxygen (Donthiboina et al., 2018).
• Structural Studies and Computational Analysis : Detailed structural characterization using techniques like NMR, FTIR spectroscopy, and X-ray diffraction has been performed. Computational approaches, such as Density Functional Theory (DFT), are also used to analyze the structure and properties of these compounds (Zhao, 2021).

Pharmaceutical Research

• Exploration in Drug Development : The compound and its derivatives show potential in pharmacological research, particularly in drug development. There is ongoing research to understand their effects on various biological pathways and systems. For instance, studies on the synthesis and oral antiallergic activity of related compounds provide insights into potential therapeutic applications (Ager et al., 1988).

Safety and Hazards

The safety information for “4H,5H-Imidazo[1,2-A]quinazolin-5-one” includes several hazard statements such as H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The future directions for “4H,5H-Imidazo[1,2-A]quinazolin-5-one” could involve further exploration of its synthesis methods and its potential applications in various fields. For instance, a novel and highly efficient copper-mediated tandem C (sp 2)–H amination and annulation of benzamides and amidines for the synthesis of quinazolin-4 (1 H)-ones is proposed. This synthetic route can be useful for the construction of quinazolin-4 (1 H)-one frameworks.